4-(dimethylamino)-N-(3-((4-phenylpiperazin-1-yl)sulfonyl)propyl)benzamide

• IUPAC Name: 4-(dimethylamino)-N-[3-(4-phenylpiperazin-1-yl)sulfonylpropyl]benzamide
• InChI: InChI=1S/C22H30N4O3S/c1-24(2)20-11-9-19(10-12-20)22(27)23-13-6-18-30(28,29)26-16-14-25(15-17-26)21-7-4-3-5-8-21/h3-5,7-12H,6,13-18H2,1-2H3,(H,23,27)
• InChI Key: GEGLMZVJXQQYBI-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(=O)NCCCS(=O)(=O)N2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C22H30N4O3S
• Molecular Weight: 430.6 g/mol

Description

4-(dimethylamino)-N-(3-((4-phenylpiperazin-1-yl)sulfonyl)propyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound is commonly referred to as DSP-4 and is a selective neurotoxin that targets noradrenergic neurons in the brain.

Scientific Research Applications

Efficient Synthesis of Heterocycles

The synthesis of benzothiazole- and benzimidazole-based heterocycles utilizing derivatives similar to 4-(dimethylamino)-N-(3-((4-phenylpiperazin-1-yl)sulfonyl)propyl)benzamide demonstrates the potential for creating novel pyrazolo[1,5-a]pyrimidine and [1,2,4]-triazolo[1,5-a]pyrimidine derivatives. These compounds serve as versatile building blocks for further chemical modifications, indicating their significance in the synthesis of complex heterocycles (Darweesh et al., 2016).

Biological Activities

Antitumor Properties

Research into the synthesis of pyrazolo[3,4‐b]pyridines and pyrazolo[1,5‐a]pyrimidines linked to a thiazolo[3,2‐a]benzimidazole moiety has uncovered compounds with significant in‐vitro antitumor activity. Notably, one compound exhibited substantial growth inhibitory activity against the colon cancer cell line CaCo‐2, highlighting the potential therapeutic applications of these compounds (Abdel‐Aziz et al., 2009).

Antimicrobial Evaluation

Novel pyrazolopyrimidines containing phenylsulfonyl moiety have been synthesized, with several derivatives showing antimicrobial activities surpassing that of the reference drug. This indicates their potential as effective antimicrobial agents (Alsaedi et al., 2019).

Chemical Properties and Mechanisms

Tautomeric Behavior and Spectroscopic Investigation

The investigation into the tautomeric behavior of sulfonamide derivatives like 3-amino-4-[4-(dimethylamino)phenyl]-4,5-dihydro-1,2,5-thiadiazole 1,1-dioxide provides insights into their molecular conformation, which is crucial for understanding their pharmaceutical and biological activities. This research highlights the importance of spectroscopic methods in determining the structural aspects of such compounds (Erturk et al., 2016).